Cas no 1353976-63-2 (2-(2-Amino-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Amino-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353976-63-2
• MF: C₁₂H₂₄N₂O₂S
• MW: 260.396162033081
• CID: 2161129
• Update Time: 2023-08-05

2-(2-Amino-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((2-aminoethyl)thio)methyl)pyrrolidine-1-carboxylate
• (S)-tert-Butyl 2-(((2-aminoethyl)thio)methyl)pyrrolidine-1-carboxylate
• AM94144
• 2-(2-aminoethylsulfanylmethyl)pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H24N2O2S/c1-12(2,3)16-11(15)14-7-4-5-10(14)9-17-8-6-13/h10H,4-9,13H2,1-3H3
• InChI Key： FZJPJOMQCMHTTO-UHFFFAOYSA-N
• SMILES： S(CCN)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids